Dimethoxybenzyl-FLT-precursor
Dimethoxybenzyl-FLT-precursor
Brand Name:
Vulcanchem
CAS No.:
290371-75-4
VCID:
VC0108747
InChI:
InChI=1S/C46H45N3O13S/c1-30-27-47(45(51)48(44(30)50)28-31-15-20-37(58-4)25-39(31)59-5)43-26-40(62-63(54,55)42-14-10-9-13-38(42)49(52)53)41(61-43)29-60-46(32-11-7-6-8-12-32,33-16-21-35(56-2)22-17-33)34-18-23-36(57-3)24-19-34/h6-25,27,40-41,43H,26,28-29H2,1-5H3/t40-,41-,43-/m1/s1
SMILES:
CC1=CN(C(=O)N(C1=O)CC2=C(C=C(C=C2)OC)OC)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OS(=O)(=O)C7=CC=CC=C7[N+](=O)[O-]
Molecular Formula:
C46H45N3O13S
Molecular Weight:
879.934
Dimethoxybenzyl-FLT-precursor
CAS No.: 290371-75-4
Cat. No.: VC0108747
Molecular Formula: C46H45N3O13S
Molecular Weight: 879.934
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 290371-75-4 |
|---|---|
| Molecular Formula | C46H45N3O13S |
| Molecular Weight | 879.934 |
| IUPAC Name | [(2R,3R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-[3-[(2,4-dimethoxyphenyl)methyl]-5-methyl-2,4-dioxopyrimidin-1-yl]oxolan-3-yl] 2-nitrobenzenesulfonate |
| Standard InChI | InChI=1S/C46H45N3O13S/c1-30-27-47(45(51)48(44(30)50)28-31-15-20-37(58-4)25-39(31)59-5)43-26-40(62-63(54,55)42-14-10-9-13-38(42)49(52)53)41(61-43)29-60-46(32-11-7-6-8-12-32,33-16-21-35(56-2)22-17-33)34-18-23-36(57-3)24-19-34/h6-25,27,40-41,43H,26,28-29H2,1-5H3/t40-,41-,43-/m1/s1 |
| Standard InChI Key | GAVBOCNVKVVIRL-QAXYZVJJSA-N |
| SMILES | CC1=CN(C(=O)N(C1=O)CC2=C(C=C(C=C2)OC)OC)C3CC(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OS(=O)(=O)C7=CC=CC=C7[N+](=O)[O-] |
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